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Compound of Interest

Compound Name: 2-Naphthaleneethanol

Cat. No.: B072309 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2-Naphthaleneethanol (CAS No. 1485-07-0), designed for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental responsibility.

Immediate Safety and Handling Precautions
Before handling or disposing of 2-Naphthaleneethanol, it is imperative to work in a well-

ventilated area and use appropriate Personal Protective Equipment (PPE).[1] Although not

always classified as a dangerous substance, it is known to be harmful if swallowed, cause skin

and serious eye irritation, and may cause respiratory irritation.[2][3]

Required Personal Protective Equipment (PPE):
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PPE Item Specification Source(s)

Eye/Face Protection

Chemical safety goggles or

safety glasses with side-

shields. A face shield is

recommended if there is a risk

of splashing.

[1][4][5]

Hand Protection

Chemically resistant gloves,

such as nitrile rubber. Gloves

must be inspected before use

and disposed of as

contaminated waste after

handling.

[5]

Body Protection

A standard laboratory coat is

required. Wear appropriate

protective clothing to prevent

skin exposure.

[4][5]

Respiratory Protection

Generally not required under

normal conditions with

adequate ventilation.[4] If dust

is generated, a NIOSH-

approved N95 or equivalent

dust mask should be used.

Accidental Release and Spill Management
In the event of a spill, follow these procedures immediately to mitigate exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate the immediate spill area and ensure it is well-ventilated.

Avoid breathing in dust or vapors.

Containment: Prevent the spill from spreading or entering drains.[5]

Clean-up:
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For solid spills: Carefully sweep or shovel the material into a suitable, closed container

designated for chemical waste.[4] Avoid actions that generate dust.[4]

For liquid spills: Absorb the spill using an inert material (e.g., sand or vermiculite) and

place it in the designated waste container.[1][5]

Decontamination: Thoroughly clean the spill area once the material has been removed.[5]

Disposal: The container with the spilled material must be sealed, properly labeled, and

disposed of as hazardous waste.[1]

Step-by-Step Disposal Procedure
The primary method for disposing of 2-Naphthaleneethanol is to treat it as hazardous

chemical waste.[5] Do not dispose of it with municipal waste or allow it to enter the sewer

system.[5]

Waste Collection:

Collect all surplus, non-recyclable, and contaminated materials (including used gloves and

paper towels) in a designated and compatible waste container.[5][6][7] The container must

have a secure, screw-on cap and be in good condition.[6]

Do not overfill containers; leave at least one inch of headroom to allow for expansion.[6]

Labeling and Storage:

Clearly label the waste container as "Hazardous Waste" and identify the contents as "2-
Naphthaleneethanol." Include any other chemical constituents and their approximate

percentages.[6]

Store the sealed container in a designated, cool, dry, and well-ventilated "Satellite

Accumulation Area" (SAA) away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[4][6]

Arrange for Professional Disposal:
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Contact a licensed and certified hazardous waste disposal company to arrange for pickup

and disposal.[5]

Ensure compliance with all local, state, and federal regulations, which are primarily

governed by the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[8][9]

For transportation off-site, a hazardous waste manifest will be required to track the waste

from your facility to its final treatment, storage, or disposal location.[8]

Contaminated Packaging:

Any packaging that has come into direct contact with 2-Naphthaleneethanol must be

disposed of in the same manner as the chemical itself.
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Disposal Workflow for 2-Naphthaleneethanol
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Caption: Disposal workflow for 2-Naphthaleneethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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